![molecular formula C10H16N2O4 B6268522 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid CAS No. 1697932-88-9](/img/no-structure.png)
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid
Overview
Description
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid (DIMPA) is an organic compound of the imidazolidinone family. It is a small molecule with a molecular weight of 191.2 g/mol. DIMPA is a chiral compound, meaning it has two non-superimposable mirror image forms (enantiomers). It is a colorless, odorless solid that is insoluble in water and slightly soluble in organic solvents.
Scientific Research Applications
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid has a wide range of scientific research applications. It has been used as a ligand for palladium-catalyzed coupling reactions, as well as for the synthesis of other compounds. It has been used as a substrate for various enzymes, including chymotrypsin, trypsin, and carboxylesterase. It has also been used as a substrate in studies of the mechanism of action of various enzymes. It has been used in studies of the structure and function of proteins and other macromolecules.
Mechanism of Action
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid acts as an inhibitor of certain enzymes, including chymotrypsin, trypsin, and carboxylesterase. It binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. This inhibition is reversible, meaning that when the 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid is removed, the enzyme can resume its activity.
Biochemical and Physiological Effects
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid has been observed to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including chymotrypsin, trypsin, and carboxylesterase. It has also been observed to increase the activity of certain other enzymes. In addition, it has been observed to have an effect on the structure and function of proteins and other macromolecules.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid in laboratory experiments is that it is a small molecule and thus can be easily synthesized and manipulated. It is also a chiral compound, making it useful for studying the stereochemistry of reactions. However, 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid is insoluble in water and slightly soluble in organic solvents, making it difficult to work with in some experiments.
Future Directions
Future research on 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid could focus on further exploring its mechanism of action, its biochemical and physiological effects, and its potential applications. Additionally, further research could explore the synthesis of other compounds using 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid as a substrate or ligand. Finally, further research could explore the potential use of 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid as an inhibitor or activator of enzymes in therapeutic applications.
Synthesis Methods
2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid can be synthesized by reacting 2-methyl-4-pentanone with 2,5-dioxoimidazolidin-1-yl chloride in the presence of an acid catalyst. The reaction is carried out in a solvent such as acetonitrile or dichloromethane at a temperature of 0-25°C. The reaction takes place in two steps: first, the 2,5-dioxoimidazolidin-1-yl chloride is converted into the corresponding imidazolidinone, and then the imidazolidinone is reacted with the 2-methyl-4-pentanone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(2,5-dioxoimidazolidin-1-yl)methyl]-4-methylpentanoic acid involves the reaction of 2,5-dioxoimidazolidine-1-methanol with 4-methylpentanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "2,5-dioxoimidazolidine-1-methanol", "4-methylpentanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2,5-dioxoimidazolidine-1-methanol (1.0 equiv) and DCC (1.2 equiv) in dry diethyl ether and stir for 10 minutes at room temperature.", "Step 2: Add 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir for an additional 10 minutes.", "Step 3: Add 4-methylpentanoic acid (1.0 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 4: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 5: Dissolve the resulting intermediate in methanol and add water to the solution to hydrolyze the ester group.", "Step 6: Adjust the pH of the solution to 7-8 using sodium hydroxide and extract the product with diethyl ether.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
1697932-88-9 |
Molecular Formula |
C10H16N2O4 |
Molecular Weight |
228.2 |
Purity |
86 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
